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Compound of Interest

Compound Name: C12-Sphingosine

Cat. No.: B032042 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of C12-
Sphingosine based on its known properties and standard laboratory safety practices. It is not

a substitute for a substance-specific Safety Data Sheet (SDS) or your institution's established

waste disposal protocols. Researchers, scientists, and drug development professionals must

consult their institution's Environmental Health and Safety (EHS) office for specific disposal

requirements.

The proper disposal of laboratory chemicals is paramount to ensuring a safe working

environment and minimizing environmental impact. C12-Sphingosine, a short-chain

sphingosine homologue, requires careful handling and disposal. While specific disposal

instructions are not readily available in public resources, a comprehensive procedure can be

formulated based on its chemical and physical properties in conjunction with general laboratory

waste management guidelines.

Key Chemical and Physical Properties of C12-
Sphingosine
Understanding the properties of C12-Sphingosine is the first step in determining the

appropriate disposal method. The following table summarizes key data points relevant to its

handling and disposal.
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Property Value Citation

Chemical Formula C12H25NO2 [1][2][3]

Molecular Weight 215.33 g/mol [1][2][3]

Appearance Solid [4][5]

Solubility

Soluble in Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO). Miscible in Ethanol.

[1]

Storage Temperature -20°C [5]

Step-by-Step Disposal Procedure for C12-
Sphingosine
This section outlines a detailed, step-by-step procedure for the safe disposal of C12-
Sphingosine.

Personal Protective Equipment (PPE)
Before handling C12-Sphingosine for disposal, ensure you are wearing the appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Waste Identification and Classification
Treat all chemical waste as hazardous until proven otherwise.[6] Although C12-Sphingosine is

not currently classified as a hazardous waste by the EPA, it is prudent to handle it as such in

the absence of a definitive SDS.[6] Some studies have indicated potential toxicity associated

with sphingosine accumulation.[7]

Waste Segregation
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Proper waste segregation is crucial to prevent accidental chemical reactions.[8][9]

Solid Waste: Collect solid C12-Sphingosine waste in a designated, properly labeled

container.[10] Do not mix it with other solid wastes unless you are certain of their

compatibility.[6] The container should be clearly labeled with the full chemical name, "C12-
Sphingosine," and the approximate quantity.[8]

Contaminated Materials: Any materials contaminated with C12-Sphingosine, such as

pipette tips, tubes, and gloves, should be collected in a separate, labeled container for solid

chemical waste.[10]

Liquid Waste: If C12-Sphingosine is in a solvent, it should be disposed of as liquid chemical

waste. Segregate halogenated and non-halogenated solvent waste streams.[6]

Spill Management
In the event of a spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial spill absorbents).

Collect the absorbent material and place it in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, and dispose of the cleaning materials as

hazardous waste.

Final Disposal
Once the waste is properly segregated and containerized:

Consult Institutional Guidelines: Contact your institution's EHS office for specific instructions

on the disposal of non-hazardous or unclassified chemical waste.[8][11] They will provide

guidance on the appropriate waste stream and any necessary documentation.
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Arrange for Pickup: Schedule a pickup with your institution's hazardous waste management

service. Do not dispose of C12-Sphingosine in the regular trash or down the drain.[8][12]

Experimental Protocols
While no specific experimental protocols for the disposal of C12-Sphingosine were found, the

general principles of laboratory chemical waste disposal apply. The key "experiment" in this

context is the correct identification and segregation of the waste.

Protocol for Solid C12-Sphingosine Waste Segregation:

Objective: To safely collect and store solid C12-Sphingosine waste for disposal.

Materials:

Designated solid chemical waste container (wide-mouth plastic or glass jar with a secure

lid).

Waste label.

Permanent marker.

Personal Protective Equipment (PPE).

Procedure:

1. Obtain a clean, dry, and appropriate solid waste container.

2. Affix a waste label to the container.

3. Using a permanent marker, write the full chemical name ("C12-Sphingosine"), the date,

and the name of the principal investigator or laboratory.

4. Carefully place the solid C12-Sphingosine waste into the container.

5. Securely close the container lid.
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6. Store the container in a designated satellite accumulation area away from incompatible

chemicals.[6]

C12-Sphingosine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of C12-
Sphingosine.
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Caption: C12-Sphingosine Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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